2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-[(2,3-dimethylphenyl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C13H21NO/c1-10-6-5-7-12(11(10)2)8-14-13(3,4)9-15/h5-7,14-15H,8-9H2,1-4H3
• InChI Key: SALSFILUTJOASN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC(C)(C)CO)C

Description

2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol is a secondary amino alcohol featuring a propan-1-ol backbone with a 2,3-dimethylphenylmethyl group and a methyl substituent on the amino-bearing carbon. Its molecular formula is C₁₃H₂₁NO (calculated molecular weight: 207.31 g/mol). The compound’s structure includes a lipophilic 2,3-dimethylphenyl group attached via a methylene bridge to the amino group, while the hydroxyl group on the terminal carbon confers polarity.

Preparation Methods

Direct Alkylation of 2-Amino-2-methyl-1-propanol with Benzyl Halides

Method Description:

• The amine group of 2-amino-2-methyl-1-propanol is reacted with a benzyl halide derivative of 2,3-dimethylbenzyl chloride or bromide.
• The reaction is typically carried out in an inert solvent such as tetrahydrofuran or dichloromethane.
• Base (e.g., sodium hydride or triethylamine) may be used to deprotonate the amine and promote nucleophilic substitution.
• Reaction temperatures range from 0 °C to reflux conditions depending on the reactivity of the halide.

Typical Conditions and Yields:

Parameter	Details
Solvent	Tetrahydrofuran, dichloromethane
Base	Sodium hydride, triethylamine
Temperature	0 °C to reflux
Reaction Time	1 to 16 hours
Yield	Moderate to good (50-74%)

Example:

• Sodium hydride suspension in tetrahydrofuran is treated with 2-amino-2-methyl-1-propanol at room temperature, refluxed for 2 hours.
• Addition of benzyl halide derivative followed by further reflux for 1 hour.
• Workup includes extraction, drying, and purification by column chromatography.
• Yields reported for related analogs range from 60% to 74%.

Reductive Amination with 2,3-Dimethylbenzaldehyde

Method Description:

• 2-Amino-2-methyl-1-propanol is reacted with 2,3-dimethylbenzaldehyde to form an imine intermediate.
• Reduction of the imine to the secondary amine is achieved using reducing agents such as sodium cyanoborohydride or hydrogenation catalysts.
• This method avoids the need for benzyl halides and can be more selective.

Typical Conditions and Yields:

Parameter	Details
Solvent	Methanol, ethanol, or dichloromethane
Reducing Agent	Sodium cyanoborohydride, catalytic hydrogenation
Temperature	Room temperature to mild heating
Reaction Time	Several hours to overnight
Yield	Generally good (60-80%)

Notes:

• This method is widely used for the synthesis of N-substituted amino alcohols.
• Careful control of pH and stoichiometry is essential to avoid over-reduction or side reactions.

Coupling via Carbamate or Amide Intermediates

Method Description:

• Protection of the amine or hydroxyl group as carbamate or amide.
• Coupling with (2,3-dimethylphenyl)methylamine derivatives using coupling agents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).
• Subsequent deprotection yields the target amino alcohol.

Typical Conditions and Yields:

Parameter	Details
Solvent	Dimethylformamide (DMF)
Coupling Agents	EDC, HOBt
Temperature	Room temperature
Reaction Time	20 minutes to several hours
Yield	Up to 74%

Example:

• Reaction of 2-amino-2-methyl-1-propanol with a protected 2,3-dimethylphenyl acetic acid derivative in DMF.
• Addition of EDC and HOBt, stirring at room temperature.
• Purification by preparative HPLC or chromatography.
• Yield: 74%.

Representative Data Table Summarizing Preparation Conditions

Method	Reagents/Conditions	Yield (%)	Notes
Direct alkylation	2-amino-2-methyl-1-propanol + benzyl halide, NaH, THF, reflux	60-74	Requires careful control of temperature and base
Reductive amination	2-amino-2-methyl-1-propanol + 2,3-dimethylbenzaldehyde + NaBH3CN	60-80	Mild conditions, high selectivity
Carbamate/amide coupling	Protected acid derivative + 2-amino-2-methyl-1-propanol + EDC/HOBt, DMF	Up to 74	Useful for complex derivatives, requires purification

Experimental Notes and Considerations

• Purification: Products are typically purified by silica gel chromatography or preparative HPLC to achieve high purity.
• Reaction Monitoring: TLC or HPLC is used to monitor reaction progress.
• Solvent Choice: Polar aprotic solvents like DMF or dichloromethane favor coupling reactions, while ethers like THF are preferred for alkylation.
• Protecting Groups: Depending on the presence of other functional groups, protecting groups may be necessary to avoid side reactions.
• Inert Atmosphere: Some reactions benefit from nitrogen or argon atmosphere to prevent oxidation or moisture interference.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce primary or secondary amines.

Scientific Research Applications

2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on its structure and functional groups. The exact pathways and targets are subjects of ongoing research, and understanding these mechanisms can lead to the development of new therapeutic agents.

Comparison with Similar Compounds

Key Differences :

• The target compound’s 2,3-dimethylphenyl group enhances lipophilicity compared to Imp.
• Imp. M(EP)’s dihydrochloride salt form increases solubility, underscoring the role of salt formation in optimizing pharmacokinetics .

Chloroacetamide Herbicides with Substituted Phenyl Groups

While structurally distinct (amide vs. amino alcohol backbone), pesticide compounds in share substituent patterns:

Compound Name	Molecular Formula	Substituents	Key Features	Reference
2-chloro-N-(2,3-dimethylphenyl)-N-(1-methylethyl)acetamide	C₁₄H₂₁ClNO	2,3-Dimethylphenyl, chloro	Herbicide (acetamide core)
Target Compound	C₁₃H₂₁NO	2,3-Dimethylphenylmethyl	Amino alcohol, pharmaceutical relevance

Key Differences :

• The acetamide backbone in pesticides facilitates herbicidal activity via inhibition of fatty acid synthesis, while the amino alcohol structure in the target compound may interact with biological targets like adrenergic receptors.
• Shared 2,3-dimethylphenyl groups suggest this substitution pattern is favorable for hydrophobic interactions, albeit in divergent applications .

Halogen-Substituted Amino Propanols

and highlight halogenated analogs with distinct electronic properties:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties	Reference
2-amino-1-(2,3-dichlorophenyl)propan-1-ol	C₉H₁₁Cl₂NO	2,3-Dichlorophenyl	236.10 g/mol	Electron-withdrawing Cl atoms
(1R,2S)-1-amino-1-(2,3-difluorophenyl)propan-2-ol	C₉H₁₁F₂NO	2,3-Difluorophenyl	187.19 g/mol	Stereospecific, electronegative F
Target Compound	C₁₃H₂₁NO	2,3-Dimethylphenyl	207.31 g/mol	Electron-donating methyl groups

Key Differences :

• The difluoro compound’s (1R,2S) stereochemistry () emphasizes the role of chirality in biological activity, a factor that may require investigation if the target compound is synthesized as a racemate .

Stereochemical Considerations

The (1R,2S)-configured difluoro compound () demonstrates the importance of stereochemistry in drug-receptor interactions. If the target compound lacks stereochemical control during synthesis, its efficacy and safety profile could differ significantly from enantiopure analogs .

Biological Activity

2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol, with the CAS number 1251245-07-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, focusing on its synthesis, antimicrobial activity, and possible therapeutic applications.

• Molecular Formula : C₁₃H₂₁NO
• Molecular Weight : 207.31 g/mol
• CAS Number : 1251245-07-4

Synthesis

The synthesis of 2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol typically involves the reaction of appropriate amines with ketones or aldehydes under controlled conditions. The specific synthetic routes may vary but often include steps such as:

• Formation of an intermediate amine.
• Alkylation processes to introduce the dimethylphenyl group.
• Purification through crystallization or chromatography.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-{[(2,3-Dimethylphenyl)methyl]amino}-2-methylpropan-1-ol exhibit significant antimicrobial properties. For instance:

• Chlamydia Selectivity : A study demonstrated that structurally related compounds showed selective activity against Chlamydia, suggesting potential for developing targeted therapies against this pathogen .
• Broad Spectrum Activity : Compounds with similar structures have been evaluated for their effectiveness against various Gram-positive and Gram-negative bacteria, as well as fungi. Preliminary results indicated moderate antibacterial activity against pathogens like N. meningitidis and H. influenzae .

The mechanism by which these compounds exert their biological effects often involves interference with bacterial cell wall synthesis or inhibition of specific metabolic pathways essential for bacterial growth. For example:

• The presence of electron-withdrawing groups in the structure has been linked to enhanced antibacterial activity, possibly due to increased lipophilicity and better cell membrane penetration .

Study 1: Antibacterial Screening

In a screening assay involving various derivatives of similar compounds, researchers found that certain modifications significantly enhanced antibacterial potency. The study reported:

• Compound Efficacy : The most potent derivative exhibited an MIC (Minimum Inhibitory Concentration) of 16 μg/mL against H. influenzae, indicating strong potential for therapeutic use .

Study 2: Toxicity Assessment

A toxicity assessment was performed using human cell lines to evaluate the safety profile of the compound:

• Results : The tested compounds did not show significant cytotoxicity at therapeutic concentrations, supporting their potential use in clinical settings .

Q & A

Basic: What are the common synthetic routes for preparing 2-{[(2,3-dimethylphenyl)methyl]amino}-2-methylpropan-1-ol?

Methodological Answer:
The synthesis typically involves a two-step process:

Alkylation : React 2,3-dimethylbenzyl bromide with 2-amino-2-methylpropan-1-ol under basic conditions (e.g., K₂CO₃ in DMF) to form the secondary amine intermediate.

Purification : Use column chromatography (silica gel, eluting with ethyl acetate/hexane) to isolate the product. Yields can vary (40–60%) depending on reaction time and temperature optimization .

For larger-scale synthesis, catalytic hydrogenation or reductive amination may improve efficiency. Safety protocols for handling amines (e.g., inert atmosphere, PPE) are critical .

Advanced: How can reaction conditions be optimized to improve yield and enantiomeric purity?

Methodological Answer:
Key parameters for optimization:

• Catalyst selection : Chiral catalysts (e.g., Ru-BINAP complexes) may enhance enantioselectivity in asymmetric synthesis.
• Solvent effects : Polar aprotic solvents (e.g., THF) improve solubility of intermediates, while lower temperatures reduce racemization.
• Analytical monitoring : Use HPLC with chiral columns (e.g., Chiralpak AD-H) to track enantiomeric excess during synthesis.
• Post-reaction modifications : Recrystallization in ethanol/water mixtures can further purify the product. Contradictions in yield data often stem from residual solvents or unreacted starting materials; GC-MS or ¹H NMR helps identify impurities .

Basic: What spectroscopic techniques are recommended for structural characterization?

Methodological Answer:

• ¹H/¹³C NMR : Confirm the presence of the 2,3-dimethylphenyl group (aromatic protons at δ 6.7–7.1 ppm) and the methylpropanol backbone (quaternary carbon at ~70 ppm).
• Mass spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]⁺ at m/z 236.2).
• IR spectroscopy : Identify hydroxyl (3200–3500 cm⁻¹) and amine (1550–1650 cm⁻¹) functional groups.
  Cross-validation with computational models (e.g., DFT-calculated NMR shifts) resolves ambiguities in stereochemical assignments .

Advanced: How can researchers resolve contradictions in biological activity data across studies?

Methodological Answer:

• Standardized assays : Use consistent cell lines (e.g., HEK-293 for receptor binding) and control compounds (e.g., propranolol for β-adrenergic activity).
• Dose-response curves : Analyze EC₅₀/IC₅₀ values across multiple replicates to account for batch-to-batch variability.
• Metabolite profiling : LC-MS/MS detects degradation products that may interfere with activity measurements.
• Structural analogs : Compare with derivatives (e.g., 2-[(2,4-dimethylphenyl)methyl]amino variants) to isolate structure-activity relationships (SAR). Contradictions often arise from impurities or assay conditions (e.g., pH sensitivity of amine groups) .

Basic: What are its potential applications in medicinal chemistry?

Methodological Answer:

• Pharmaceutical intermediate : Used in synthesizing β-blockers or neuromodulators due to its amine-alcohol scaffold.
• In vitro studies : Screen for adrenergic receptor modulation or antimicrobial activity (e.g., Gram-positive bacteria).
• Prodrug development : The hydroxyl group facilitates esterification for improved bioavailability. Safety evaluations (e.g., Ames test for mutagenicity) are prerequisite for preclinical studies .

Advanced: How can computational modeling predict its pharmacokinetic properties?

Methodological Answer:

• Molecular docking : Simulate binding to target proteins (e.g., β₁-adrenergic receptors) using AutoDock Vina.
• MD simulations : Analyze stability in lipid bilayers (CHARMM force field) to predict blood-brain barrier permeability.
• QSPR models : Corrogate logP (calculated ~2.1) and pKa (~9.5) with absorption/distribution parameters.
• Metabolism prediction : CYP450 isoform interactions (e.g., CYP2D6) are modeled via Schrödinger’s QikProp. Validate with in vitro microsomal assays .

Basic: What safety protocols are essential for handling this compound?

Methodological Answer:

• PPE : Nitrile gloves, lab coat, and safety goggles to prevent skin/eye irritation.
• Ventilation : Use fume hoods during synthesis due to volatile amine byproducts.
• Spill management : Neutralize with citric acid before disposal.
• Storage : Keep in amber vials at 2–8°C under nitrogen to prevent oxidation. SDS data from analogs suggest LD₅₀ (oral, rat) > 2000 mg/kg, but acute toxicity studies are recommended .

Advanced: How to troubleshoot low yields in large-scale synthesis?

Methodological Answer:

• Process analytics : Monitor reaction progression via inline FTIR or Raman spectroscopy.
• Catalyst loading : Optimize Pd/C or Raney Ni ratios (0.5–2 wt%) for hydrogenation steps.
• Byproduct analysis : Identify side reactions (e.g., over-alkylation) using LC-MS.
• Scale-up adjustments : Transition from batch to flow chemistry for exothermic reactions. Contradictions between lab-scale and pilot-scale yields often relate to mixing efficiency or heat dissipation .

Basic: What computational tools validate its stereochemical configuration?

Methodological Answer:

• VCD (Vibrational Circular Dichroism) : Compare experimental and calculated spectra for enantiomers.
• X-ray crystallography : Resolve absolute configuration via single-crystal analysis (e.g., CCDC deposition).
• EPR spectroscopy : Detect chiral-induced spin polarization in radical intermediates.
  Molfinder’s database provides reference crystallographic data for analogous structures .

Advanced: How to design derivatives for enhanced metabolic stability?

Methodological Answer:

• Bioisosteric replacement : Substitute the hydroxyl group with fluorine or methyl groups to reduce CYP450 metabolism.
• Prodrug strategies : Convert the amine to a carbamate or amide for delayed release.
• In silico screening : Use ADMET Predictor™ to prioritize derivatives with lower clearance rates.
• Metabolite identification : Incubate with hepatocytes and profile via UPLC-QTOF-MS. Evidence from phenylpropanolamine analogs guides structural modifications .